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Compound of Interest

Compound Name: 2'-Bromo-4'-fluoroacetophenone

Cat. No.: B118180

An In-depth Technical Guide to the Physical Properties of 2'-Bromo-4'-fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2'-
Bromo-4'-fluoroacetophenone (CAS No. 403-29-2), a key intermediate in organic and
medicinal chemistry. This document consolidates essential data, outlines a standard
experimental protocol for property determination, and presents a logical workflow for the
characterization of such chemical intermediates.

Compound Overview

2'-Bromo-4'-fluoroacetophenone, also known as 4-Fluorophenacyl bromide, is an
organohalogen and aromatic ketone.[1] Its structure, featuring a phenyl ring substituted with
fluorine and a brominated acetyl group, makes it a versatile building block in the synthesis of
various pharmaceutical and agrochemical compounds.[1][2] At room temperature, it typically
appears as a white to light yellow or beige crystalline solid.[1][2][3][4]

Physical and Chemical Properties

The fundamental physical and chemical properties of 2'-Bromo-4'-fluoroacetophenone are
summarized below. This data is critical for its handling, reaction setup, and purification.
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Property Value Source(s)
CAS Number 403-29-2 [21(31[5]
Molecular Formula CsHeBrFO [21[31[5]
Molecular Weight 217.04 g/mol [2][5][6]

White to light yellow/cream or
Appearance beige crystalline powder or [1112113114]
flakes.

46-50 °C.[2][3] Other sources
Melting Point report a range of 47-49 °C.[4] 211314171
[7]

150 °C at 12 mmHg.[4][5]
Boiling Point Another source reports 153 °C  [2][4][5]
at 12 mmHg.[2]

. Soluble in methanol.[1][2][4]
Solubility _ , [1](2][4]
Sparingly soluble in water.[1]

>110 °C (>230 °F).[5] One
Flash Point source specifies 113 °C (235.4  [5][6]

°F) in a closed cup test.[6]

) Typically 296.0% or >97.0%.[2]
Purity (by GC) 3] [2][3]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization.
Below is a standard methodology for determining the melting point of a solid organic compound
like 2'-Bromo-4'-fluoroacetophenone.

Objective: To determine the melting point range of a solid sample using a digital melting point
apparatus.

Materials:
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e Sample of 2'-Bromo-4'-fluoroacetophenone

o Capillary tubes (closed at one end)

 Digital melting point apparatus (e.g., Mel-Temp® or similar)
e Spatula

e Mortar and pestle (if sample is not a fine powder)
Methodology:

o Sample Preparation: Ensure the 2'-Bromo-4'-fluoroacetophenone sample is completely
dry and in the form of a fine powder. If necessary, gently crush the crystals using a mortar
and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample,
forcing a small amount of the solid into the tube. Invert the tube and tap its closed end gently
on a hard surface to pack the sample tightly into the bottom. The packed sample height
should be approximately 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus. Set the starting temperature to approximately 10-15 °C below the expected
melting point (e.g., start at 35 °C).

o Heating Rate: Set a slow, steady heating rate, typically 1-2 °C per minute, to ensure thermal
equilibrium between the sample, thermometer, and heating block. A rapid heating rate can
lead to an artificially wide and inaccurate melting range.

e Observation and Recording:

[¢]

Observe the sample through the magnifying lens.

[¢]

Record the temperature (T1) at which the first drop of liquid appears.

[e]

Record the temperature (T2) at which the entire solid sample has completely melted into a
clear liquid.
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e Reporting: The melting point is reported as the range from Tz to T2. For a pure compound,

this range is typically narrow (0.5-2 °C).

Logical Workflow for Characterization

The characterization of a synthesized chemical intermediate like 2'-Bromo-4'-
fluoroacetophenone follows a logical progression to confirm its identity and purity. The
following diagram illustrates a typical workflow for researchers.
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Caption: General workflow for the synthesis and characterization of a chemical intermediate.
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Handling and Storage

2'-Bromo-4'-fluoroacetophenone is classified as a corrosive substance that causes severe
skin burns and eye damage.[2][5] It is also a lachrymator, meaning it can cause tearing.[4]
Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn during handling. All work should be conducted in a well-
ventilated chemical fume hood.[5]

For storage, the compound should be kept in a tightly closed container in a dry, refrigerated (0-
10°C) place.[2][5] It is noted to be sensitive to light, heat, and moisture.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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